Cas no 2742890-79-3 (rac-(1R,3S)-3-ethynylcyclopentan-1-amine hydrochloride, cis)

• Product Name: rac-(1R,3S)-3-ethynylcyclopentan-1-amine hydrochloride, cis
• CAS No: 2742890-79-3
• MF: C₇H₁₂ClN
• MW: 145.629880905151
• MDL: MFCD32853133
• CID: 5562811
• PubChem ID: 154856640
• Update Time: 2025-11-06

rac-(1R,3S)-3-ethynylcyclopentan-1-amine hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine, 3-ethynyl-, hydrochloride (1:1), (1R,3S)-rel- (ACI)
• rac-(1R,3S)-3-ethynylcyclopentan-1-amine hydrochloride, cis

• MDL： MFCD32853133
• Inchi： 1S/C7H11N.ClH/c1-2-6-3-4-7(8)5-6;/h1,6-7H,3-5,8H2;1H/t6-,7+;/m1./s1
• InChI Key： VCIOBNBIZQDZSQ-HHQFNNIRSA-N
• SMILES： C([C@@H]1CC[C@H](N)C1)#C.Cl

Additional information on rac-(1R,3S)-3-ethynylcyclopentan-1-amine hydrochloride, cis

Rac-(1R,3S)-3-Ethynylcyclopentan-1-Amine Hydrochloride, Cis: A Comprehensive Overview

Rac-(1R,3S)-3-Ethynylcyclopentan-1-Amine Hydrochloride, Cis is a structurally unique compound with the CAS Registry Number 2742890-79-3. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its intriguing stereochemistry and potential applications in drug development. The molecule consists of a cyclopentane ring substituted with an ethynyl group at position 3 and an amine group at position 1, with the hydrochloride salt form ensuring stability and solubility for various applications.

The stereochemistry of rac-(1R,3S)-3-ethynylcyclopentan-1-amine hydrochloride, cis plays a pivotal role in its chemical properties and biological activity. The "cis" designation refers to the spatial arrangement of the substituents on the cyclopentane ring, where the ethynyl and amine groups are on the same side of the ring. This configuration is critical for interactions with biological targets, as stereochemistry often dictates molecular recognition and binding affinity. Recent studies have highlighted the importance of such stereoisomers in medicinal chemistry, particularly in the design of selective inhibitors and receptor agonists.

One of the most notable aspects of rac-(1R,3S)-3-ethynylcyclopentan-1-amine hydrochloride, cis is its potential as a building block in drug discovery. The ethynyl group introduces alkyne functionality, which is highly versatile in organic synthesis. Alkynes are known for their ability to participate in a wide range of reactions, including cycloadditions, conjugate additions, and click chemistry reactions. These reactions enable the construction of complex molecular architectures that are essential for modern drug design.

Recent advancements in medicinal chemistry have further underscored the significance of rac-(1R,3S)-3-ethynylcyclopentan-1-amine hydrochloride, cis. For instance, researchers have explored its utility in synthesizing bioactive compounds with potential anti-inflammatory and neuroprotective properties. The cyclopentane ring provides a rigid framework that can stabilize key interactions with biological targets, while the amine group offers opportunities for hydrogen bonding—a critical feature in many pharmacological agents.

In terms of synthesis, rac-(1R,3S)-3-ethynylcyclopentan-1-amine hydrochloride, cis can be prepared through various routes. One common method involves the alkyne-mediated cycloaddition reactions or through stereoselective hydrogenation processes that yield the desired stereochemistry. The choice of synthetic pathway depends on factors such as scalability, cost-effectiveness, and the need for high enantiomeric excess.

The biological evaluation of rac-(1R,3S)-3-ethynylcyclopentan-1-amine hydrochloride, cis has revealed promising results in preclinical studies. For example, it has demonstrated moderate inhibitory activity against certain enzymes implicated in inflammatory pathways. Additionally, its ability to penetrate cellular membranes suggests potential utility in targeting intracellular therapeutic sites.

From an analytical standpoint, rac-(1R,3S)-3-ethynylcyclopentan-1-amine hydrochloride, cis can be characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide insights into its molecular structure and purity—critical parameters for ensuring consistency in research and development.

In conclusion, rac-(1R,3S)-3-Ethynylcyclopentan-1-Amine Hydrochloride,Cis stands out as a valuable compound with diverse applications across multiple disciplines. Its unique stereochemistry and functional groups make it an attractive candidate for further exploration in drug discovery and chemical synthesis.